2-chloro-N'-(diphenylmethylene)propanohydrazide
Overview
Description
2-Chloro-N'-(diphenylmethylene)propanohydrazide, also known as 2-CPDH, is a hydrazide compound that has been used in a variety of scientific research applications. It is a colorless, water-soluble solid with a molecular formula of C13H14ClN3O. 2-CPDH is used in a variety of research applications, including organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Reactivity
1,3-Dilithio-2-(diphenylmethylene)propane, a related compound to 2-chloro-N'-(diphenylmethylene)propanohydrazide, has been explored for its reactivity. It's formed through reductive opening of a cyclopropane ring, leading to the formation of various regioselective products (Lillo, Gómez, & Yus, 2008).
Crystal Growth and Structure
The synthesis, growth, and structural analysis of (E)-N′-(diphenylmethylene)isonicotinohydrazide dihydrate crystals reveal important insights. These crystals, grown from ethanol at room temperature, have applications in materials science due to their unique crystalline properties (Meenatchi et al., 2014).
New Derivatives and Corrosion Inhibition
A new derivative of diphenylcarbazide based on chlorazone ether has been synthesized, showing significant anti-corrosion properties. This derivative is environmentally and economically important for protecting steel processing equipment in aggressive environments (Aliyeva Ti, 2020).
Antioxidant Activity Estimation
The DPPH method, involving 2,2′-Diphenyl-1-picrylhydrazyl, has been used to estimate antioxidant activity of compounds. This method, applicable to single compounds and mixtures, is significant for understanding the antioxidative properties of various substances (Dawidowicz, Wianowska, & Olszowy, 2012).
Catalysis in Organic Synthesis
The homoleptic alkaline earth hexamethyldisilazides, which are related to 2-chloro-N'-(diphenylmethylene)propanohydrazide, have been used in the cross-dehydrocoupling of Si–H and N–H bonds. This application in organic synthesis demonstrates the compound's versatility in forming a variety of amine and silane substrates (Hill et al., 2013).
Optical Nonlinearity and Limiting Studies
Propane hydrazides, similar to 2-chloro-N'-(diphenylmethylene)propanohydrazide, have been analyzed for their third-order nonlinear optical properties. These studies are crucial for potential applications in optical devices like limiters and switches (Naseema et al., 2012).
Safety And Hazards
properties
IUPAC Name |
N-(benzhydrylideneamino)-2-chloropropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O/c1-12(17)16(20)19-18-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYSXPMVOUHMGEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NN=C(C1=CC=CC=C1)C2=CC=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50312988 |
Source
|
| Record name | 2-chloro-N'-(diphenylmethylene)propanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50312988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N'-(diphenylmethylene)propanohydrazide | |
CAS RN |
79289-07-9 |
Source
|
| Record name | NSC265429 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=265429 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-chloro-N'-(diphenylmethylene)propanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50312988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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